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Compound of Interest

Compound Name: Amyl salicylate

Cat. No.: B1664950 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of Pentyl 2-Hydroxybenzoate

Introduction
Pentyl 2-hydroxybenzoate, commonly known as pentyl salicylate or amyl salicylate, is an

organic ester formed from salicylic acid and pentanol.[1][2] It is a colorless to pale yellow,

viscous liquid recognized for its characteristic sweet, floral, and herbaceous odor.[3][4][5] This

compound is extensively utilized in the fragrance and cosmetic industries as a scent

component and a fixative in perfumes, soaps, and other personal care products.[1][6]

Additionally, it serves as a UV filter in sunscreen formulations and possesses certain

antimicrobial properties.[3] This guide provides a detailed overview of its core physicochemical

properties, experimental protocols for their determination, and logical workflows related to its

synthesis and analysis.

Chemical Identity
This section outlines the fundamental identifiers for pentyl 2-hydroxybenzoate.
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Identifier Value

IUPAC Name pentyl 2-hydroxybenzoate[6][7]

Synonyms
Pentyl salicylate, Amyl salicylate, Benzoic acid,

2-hydroxy-, pentyl ester[7]

CAS Number 2050-08-0[4][7]

Molecular Formula C₁₂H₁₆O₃[6][7][8]

Molecular Weight 208.25 g/mol [7]

EINECS Number 218-080-2[7][9]

Physicochemical Properties
The following tables summarize the key quantitative physicochemical data for pentyl 2-

hydroxybenzoate.

Physical and Thermodynamic Properties
Property Value Conditions

Physical State Liquid[3][7] Room Temperature

Appearance
Colorless to pale yellow oily

liquid[3][5]
-

Odor
Sweet, floral, herbaceous[3]

[10]
-

Boiling Point 265 - 270 °C[8][11] @ 760 mmHg

Melting Point -20 °C[3] to -12 °C[10][12] -

Density 1.050 - 1.065 g/cm³[5][8][11] @ 20-25 °C

Flash Point 99.8 °C to 126 °C[4][8][12] Closed Cup

Vapor Pressure 0.24 Pa[8][13] @ 20 °C

Refractive Index 1.503 - 1.512[4][8] @ 20-25 °C
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Solubility and Partitioning
Property Value Conditions

Water Solubility 5.0 - 5.5 mg/L[4][7][8] @ 20 °C (Sparingly soluble)[3]

Solubility in Organic Solvents

Soluble in alcohol, ether,

chloroform, acetone,

benzene[3][13][14]

-

LogP (Octanol/Water Partition

Coefficient)
4.18 - 4.4[12][13][15] -

pKa 8.16 ± 0.30[8][13] Predicted

Experimental Methodologies
This section details the protocols for the synthesis and determination of key physicochemical

properties of pentyl 2-hydroxybenzoate.

Synthesis: Fischer Esterification
Pentyl 2-hydroxybenzoate is commercially synthesized via Fischer esterification.[2][6][12]

Principle: This method involves the acid-catalyzed reaction between a carboxylic acid

(salicylic acid) and an alcohol (amyl alcohol, i.e., pentanol).[6][13] The reaction is reversible.

[16] To drive the equilibrium towards the formation of the ester, a strong acid catalyst like

sulfuric acid is used, and one of the products (water) is typically removed as it forms.[17]

Procedure:

Salicylic acid is dissolved in an excess of amyl alcohol in a round-bottom flask.[13]

A catalytic amount of concentrated sulfuric acid is cautiously added to the mixture.[13][17]

The reaction mixture is heated under reflux. A Dean-Stark apparatus or a similar setup can

be used to continuously remove the water produced during the reaction, thereby

increasing the yield.[17]
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After the reaction is complete (monitored by techniques like TLC or GC), the mixture is

cooled.

The excess alcohol is removed by distillation.

The remaining mixture is neutralized, often with a sodium carbonate solution, to remove

the acid catalyst and any unreacted salicylic acid.[13]

The crude ester is washed with water, dried over an anhydrous salt (e.g., sodium sulfate),

and purified by vacuum distillation to yield pure pentyl 2-hydroxybenzoate.

Determination of Physicochemical Properties
Density: The density of the liquid ester can be determined at a specific temperature (e.g., 15

°C or 20 °C) using a hydrometer or a pycnometer according to standard methods like ISO

3675:1998.[18]

Boiling Point: The boiling point is determined by distillation at atmospheric pressure (normal

boiling point). The temperature at which the liquid-vapor equilibrium is established is

recorded.[19]

Water Solubility: The shake-flask method is a common technique. A surplus of the ester is

mixed with a known volume of water in a flask. The mixture is agitated at a constant

temperature until equilibrium is reached. The concentration of the ester in the aqueous

phase is then measured, often using techniques like UV-Vis spectroscopy or HPLC, to

determine its solubility.

Purity Analysis (Gas Chromatography - GC): The purity of the synthesized ester and the

composition of isomers can be determined using Gas Chromatography (GC).[20] A sample is

vaporized and injected onto the head of a chromatographic column. The components are

separated based on their boiling points and interactions with the column's stationary phase.

A detector (e.g., Flame Ionization Detector - FID or Mass Spectrometer - MS) quantifies the

amount of each component.[20][21]
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The following diagrams illustrate key processes and relationships for pentyl 2-

hydroxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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